Cas no 892780-79-9 (7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one)

• Product Name: 7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• CAS No: 892780-79-9
• MF: C₂₃H₂₇FN₂O₃S
• MW: 430.535488367081
• CID: 5423637
• PubChem ID: 20905194
• Update Time: 2025-10-30

7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• CCG-167243
• 7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one
• F3411-0319
• AKOS001925515
• 7-(diethylamino)-3-(2,5-dimethylphenyl)sulfonyl-1-ethyl-6-fluoroquinolin-4-one
• 7-(diethylamino)-3-((2,5-dimethylphenyl)sulfonyl)-1-ethyl-6-fluoroquinolin-4(1H)-one
• 892780-79-9
• 7-(Diethylamino)-3-[(2,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoro-4(1H)-quinolinone

• Inchi： 1S/C23H27FN2O3S/c1-6-25(7-2)20-13-19-17(12-18(20)24)23(27)22(14-26(19)8-3)30(28,29)21-11-15(4)9-10-16(21)5/h9-14H,6-8H2,1-5H3
• InChI Key： XVJMVOKPGXJLST-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC(C)=CC=C2C)(=O)=O)=C1

Computed Properties

• Exact Mass: 430.17264206g/mol
• Monoisotopic Mass: 430.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 622.1±55.0 °C(Predicted)
• pka: 1.74±0.20(Predicted)

Additional information on 7-(diethylamino)-3-(2,5-dimethylbenzenesulfonyl)-1-ethyl-6-fluoro-1,4-dihydroquinolin-4-one

7-(Diethylamino)-3-(2,5-Dimethylbenzenesulfonyl)-1-Ethyl-6-Fluoro-1,4-Dihydroquinolin-4-One (CAS No: 892780-79-9)

7-(Diethylamino)-3-(2,5-Dimethylbenzenesulfonyl)-1-Ethyl-6-Fluoro-1,4-Dihydroquinolin-4-One, commonly referred to by its CAS number 892780-79-9, is a complex organic compound with a diverse range of applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a quinolinone backbone substituted with various functional groups such as diethylamino, dimethylbenzenesulfonyl, and fluoro groups. These substituents contribute to its distinctive chemical properties and potential biological activities.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on improving the efficiency of these reactions by employing catalytic systems and green chemistry principles. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

The structural features of 7-(Diethylamino)-3-(2,5-Dimethylbenzenesulfonyl)-1-Ethyl-6-Fluoro-1,4-Dihydroquinolin-4-One make it a promising candidate for drug development. The quinolinone moiety is known for its ability to interact with various biological targets, such as kinases and proteases. The presence of electron-donating groups like diethylamino and ethyl groups enhances the compound's solubility and bioavailability, which are critical factors in drug design. Additionally, the fluoro group at position 6 introduces steric hindrance and electronic effects that can modulate the compound's activity against specific targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its binding affinity towards potential therapeutic targets. For example, molecular docking simulations have revealed that the compound exhibits strong binding interactions with certain kinase domains due to its rigid quinolinone framework and strategically placed substituents.

In terms of applications, CAS No: 892780-79-based compounds have shown promise in anti-cancer drug development. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells by targeting key enzymes involved in cell proliferation and survival pathways. Furthermore, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The chemical stability of 7-(Diethylamino)-3-(2,5-Dimethylbenzenesulfonyl)-1-Ethyl-6-Fluoro-related compounds has also been extensively studied under various conditions such as temperature variations and pH changes. These studies are crucial for determining the shelf life and storage requirements of the compound when used in pharmaceutical formulations.

In conclusion, CAS No: 892780-based compounds represent an exciting area of research with potential applications in drug development and chemical synthesis. Ongoing studies aim to further elucidate their mechanisms of action and optimize their pharmacokinetic properties for clinical use.